Cas no 94135-70-3 (6-Bromo-2-(4-(ethyl(2-hydroxyethyl)amino)phenyl)-1-methylbenz(cd)indolium lactate)

6-Bromo-2-(4-(ethyl(2-hydroxyethyl)amino)phenyl)-1-methylbenz(cd)indolium lactate structure
94135-70-3 structure
Product name:6-Bromo-2-(4-(ethyl(2-hydroxyethyl)amino)phenyl)-1-methylbenz(cd)indolium lactate
CAS No:94135-70-3
MF:C25H27BrN2O4
MW:499.396886110306
CID:807850
PubChem ID:44150893

6-Bromo-2-(4-(ethyl(2-hydroxyethyl)amino)phenyl)-1-methylbenz(cd)indolium lactate Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-(4-(ethyl(2-hydroxyethyl)amino)phenyl)-1-methylbenz(cd)indolium lactate
    • 2-[4-(6-bromo-1-methylbenzo[cd]indol-1-ium-2-yl)-N-ethylanilino]ethanol,2-hydroxypropanoate
    • 6-bromo-2-[4-[ethyl(2-hydroxyethyl)amino]phenyl]-1-methylbenz[cd]indolium lactate
    • EINECS 302-941-5
    • NS00093129
    • 4-(6-Bromo-1-methylbenzo[cd]indol-2(1H)-ylidene)-N-ethyl-N-(2-hydroxyethyl)cyclohexa-2,5-dien-1-iminium 2-hydroxypropanoate
    • DTXSID70916321
    • 94135-70-3
    • Inchi: InChI=1S/C22H22BrN2O.C3H6O3/c1-3-25(13-14-26)16-9-7-15(8-10-16)22-18-6-4-5-17-19(23)11-12-20(21(17)18)24(22)2;1-2(4)3(5)6/h4-12,26H,3,13-14H2,1-2H3;2,4H,1H3,(H,5,6)/q+1;/p-1
    • InChI Key: LRETUHAXTFGNSV-UHFFFAOYSA-M
    • SMILES: CCN(CCO)C1=CC=C(C=C1)C2=[N+](C3=C4C2=CC=CC4=C(C=C3)Br)C.CC(C(=O)[O-])O

Computed Properties

  • Exact Mass: 498.115
  • Monoisotopic Mass: 498.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 582
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.8A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

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